4-{2-[2-(1-piperidinyl)ethoxy]ethoxy}benzonitrile hydrochloride

• IUPAC Name: 4-[2-(2-piperidin-1-ylethoxy)ethoxy]benzonitrile;hydrochloride
• InChI: InChI=1S/C16H22N2O2.ClH/c17-14-15-4-6-16(7-5-15)20-13-12-19-11-10-18-8-2-1-3-9-18;/h4-7H,1-3,8-13H2;1H
• InChI Key: HZNMCAFBAGZASI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOCCOC2=CC=C(C=C2)C#N.Cl
• Molecular Formula: C16H23ClN2O2
• Molecular Weight: 310.82 g/mol

Description

4-{2-[2-(1-piperidinyl)ethoxy]ethoxy}benzonitrile hydrochloride, also known as WAY-100635, is a selective antagonist of the serotonin 5-HT1A receptor. It is commonly used in scientific research to study the role of the 5-HT1A receptor in various physiological and pathological processes.

Mechanism of Action

The 5-HT1A receptor is a G protein-coupled receptor that is widely distributed throughout the central nervous system. Activation of the 5-HT1A receptor by serotonin or other agonists leads to the inhibition of adenylyl cyclase and the opening of potassium channels, resulting in the hyperpolarization of the neuron and the inhibition of neurotransmitter release. Antagonism of the 5-HT1A receptor by 4-{2-[2-(1-piperidinyl)ethoxy]ethoxy}benzonitrile hydrochloride blocks these effects and can lead to the activation of other signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of serotonin-induced hypothermia, the reversal of the anxiolytic effects of benzodiazepines, and the inhibition of the antidepressant effects of selective serotonin reuptake inhibitors. It has also been shown to block the effects of various drugs on the 5-HT1A receptor, including the hallucinogenic drug lysergic acid diethylamide (LSD).

Advantages and Limitations for Lab Experiments

The main advantage of using 4-{2-[2-(1-piperidinyl)ethoxy]ethoxy}benzonitrile hydrochloride in lab experiments is its high selectivity for the 5-HT1A receptor, which allows for the specific study of this receptor without interference from other receptors. However, its use is limited by its relatively short half-life and the need for specialized equipment and techniques to study the 5-HT1A receptor.

Future Directions

There are many potential future directions for research involving 4-{2-[2-(1-piperidinyl)ethoxy]ethoxy}benzonitrile hydrochloride and the 5-HT1A receptor, including the development of new drugs that target this receptor for the treatment of various psychiatric and neurological disorders. Other potential areas of research include the role of the 5-HT1A receptor in pain and inflammation, the effects of chronic stress on the 5-HT1A receptor, and the interactions between the 5-HT1A receptor and other neurotransmitter systems.

Scientific Research Applications

4-{2-[2-(1-piperidinyl)ethoxy]ethoxy}benzonitrile hydrochloride is widely used in scientific research to study the role of the 5-HT1A receptor in various physiological and pathological processes, including anxiety, depression, schizophrenia, and Parkinson's disease. It is also used to investigate the effects of various drugs on the 5-HT1A receptor and to develop new drugs that target this receptor.